Cas no 40200-70-2 (METHYL 3-METHYL-4-OXO-4,5,6,7-TETRAHYDRO-1-BENZOFURAN-2-CARBOXYLATE)

Methyl 3-methyl-4-oxo-4,5,6,7-tetrahydro-1-benzofuran-2-carboxylate is a versatile heterocyclic compound featuring a fused benzofuran and cyclohexenone structure. Its key advantages include its role as a valuable intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules and complex heterocycles. The methyl ester group enhances solubility and reactivity, facilitating further functionalization. The tetrahydrobenzofuran core offers structural rigidity, making it useful in drug discovery and material science applications. This compound exhibits stability under standard handling conditions while providing a reactive carbonyl site for selective modifications. Its well-defined structure ensures reproducibility in synthetic routes, supporting research in medicinal chemistry and fine chemical development.
METHYL 3-METHYL-4-OXO-4,5,6,7-TETRAHYDRO-1-BENZOFURAN-2-CARBOXYLATE structure
40200-70-2 structure
Product Name:METHYL 3-METHYL-4-OXO-4,5,6,7-TETRAHYDRO-1-BENZOFURAN-2-CARBOXYLATE
CAS No:40200-70-2
MF:C11H12O4
MW:208.210583686829
MDL:MFCD03731309
CID:3027964
PubChem ID:936437
Update Time:2025-06-08

METHYL 3-METHYL-4-OXO-4,5,6,7-TETRAHYDRO-1-BENZOFURAN-2-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

    • METHYL 3-METHYL-4-OXO-4,5,6,7-TETRAHYDRO-1-BENZOFURAN-2-CARBOXYLATE
    • 3-Methyl-4-oxo-4,5,6,7-tetrahydro-benzofuran-2-carboxylic acid methyl ester
    • 40200-70-2
    • HMS1655N07
    • 3-METHYL-4-OXO-4,5,6,7-TETRAHYDRO-BENZOFURAN-2-CARBOXYLIC ACID METHYL EST+
    • STK845353
    • DB-431218
    • MLS000769906
    • AKOS000267873
    • 3-Methyl-4-oxo-4,5,6,7-tetrahydro-benzofuran-2-carboxylicacidmethylester
    • Methyl 4,5,6,7-tetrahydro-3-methyl-4-oxo-2-benzofurancarboxylate
    • HMS2810G23
    • SMR000434635
    • SCHEMBL23530529
    • methyl 3-methyl-4-oxo-6,7-dihydro-5H-1-benzofuran-2-carboxylate
    • CHEMBL1540687
    • F1901-0150
    • EN300-236462
    • MDL: MFCD03731309
    • Inchi: 1S/C11H12O4/c1-6-9-7(12)4-3-5-8(9)15-10(6)11(13)14-2/h3-5H2,1-2H3
    • InChI Key: BKMDRLUXEMRBNW-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)OC)=C(C)C2C(CCCC1=2)=O

Computed Properties

  • Exact Mass: 208.07355886Da
  • Monoisotopic Mass: 208.07355886Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 56.5Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 354.6±42.0 °C at 760 mmHg
  • Flash Point: 168.2±27.9 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

METHYL 3-METHYL-4-OXO-4,5,6,7-TETRAHYDRO-1-BENZOFURAN-2-CARBOXYLATE Security Information

METHYL 3-METHYL-4-OXO-4,5,6,7-TETRAHYDRO-1-BENZOFURAN-2-CARBOXYLATE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M233746-100mg
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Enamine
EN300-236462-0.1g
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Enamine
EN300-236462-0.25g
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$699.0 2024-06-19

METHYL 3-METHYL-4-OXO-4,5,6,7-TETRAHYDRO-1-BENZOFURAN-2-CARBOXYLATE Related Literature

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